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Compound of Interest

Compound Name: Coreoside B

Cat. No.: B3028088

Abstract

Coreoside B is a polyacetylene glycoside isolated from the buds of Coreopsis tinctoria Nultt.
This technical document provides a concise summary of its known properties, including its
chemical identifiers, and biological activity. While specific quantitative data on its bioactivity is
limited in publicly available literature, this guide consolidates the existing information to support
further research and drug development endeavors. This document also outlines a general
experimental protocol for the isolation and antimicrobial evaluation of polyacetylene glycosides
from Coreopsis tinctoria and explores potential signaling pathways associated with the plant's
extracts that may warrant investigation for Coreoside B.

Chemical and Physical Properties

Coreoside B has been identified and characterized with the following properties. A summary of
this information is presented in Table 1.

Property Value Citation
CAS Number 1580464-83-0 [1][2][3]
Molecular Formula C25H36012 [1112][3]
Molecular Weight 528.55 g/mol [2][3]

Table 1: Chemical Identifiers and Physical Properties of Coreoside B
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Biological Activity
Antimicrobial Activity

Coreoside B has been reported to exhibit weak antimicrobial activity against Gram-positive
bacteria, specifically Staphylococcus aureus and Bacillus anthracis.[2] In the primary study
identifying this activity, the effect was described qualitatively as "weak," and specific minimum
inhibitory concentration (MIC) values were not provided for Coreoside B.[2] For context, a
related polyacetylene glycoside isolated from the same plant, Coreoside E, demonstrated
significant antimicrobial activity with MIC values of 27 + 0.27 uM against Staphylococcus
aureus and 18 + 0.40 uM against Bacillus anthracis.[2]

Experimental Protocols

While a detailed, step-by-step protocol for the isolation of Coreoside B is not available in the
cited literature, a general methodology for the isolation of polyacetylene glycosides from
Coreopsis tinctoria can be inferred. Similarly, a standard protocol for assessing antimicrobial
activity is provided below.

General Isolation of Polyacetylene Glycosides from
Coreopsis tinctoria

The following is a generalized workflow for the isolation of compounds like Coreoside B from
Coreopsis tinctoria.
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Caption: Generalized workflow for the isolation of Coreoside B.
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» Extraction: The dried and powdered buds of Coreopsis tinctoria Nutt. are extracted with a
solvent such as 95% ethanol. The resulting extract is then concentrated under reduced
pressure to yield a crude extract.

o Fractionation: The crude extract is subjected to column chromatography, for example, over a
silica gel column, eluting with a gradient of solvents to separate the components into different
fractions.

« Purification: Fractions are monitored for the presence of the desired compounds. Those
containing polyacetylene glycosides are further purified using techniques like preparative
high-performance liquid chromatography (HPLC) to yield the pure compound, Coreoside B.

Antimicrobial Activity Assessment: Broth Microdilution
Method

The minimum inhibitory concentration (MIC) is a standard measure of the lowest concentration
of an antimicrobial agent that inhibits the visible growth of a microorganism. A standard broth
microdilution protocol is outlined below.
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Preparation

Culture Staphylococcus aureus and Bacillus anthracis overnight.| |Prepare serial dilutions of Coreoside B in a 96-well plate.

N

Adjust bacterial cultures to a standardized concentration (e.g., 0.5 McFarland),

\“’QQIEIiOH & Incubation

Inoculate each well of the 96-well plate with the bacterial suspension.

\ 4

Incubate the plate at 37°C for 18-24 hours.

Ana‘ rysis

Visually inspect the wells for turbidity (bacterial growth).

\ 4

The MIC is the lowest concentration with no visible growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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